Cas no 854382-46-0 (Hydroxylamine, O-[[2-(trifluoromethoxy)phenyl]methyl]-, hydrochloride (1:1))

• Product Name: Hydroxylamine, O-[[2-(trifluoromethoxy)phenyl]methyl]-, hydrochloride (1:1)
• CAS No: 854382-46-0
• MF: C₈H₉ClF₃NO₂
• MW: 243.610771894455
• MDL: MFCD29913408
• CID: 5229052
• Update Time: 2025-06-10

Hydroxylamine, O-[[2-(trifluoromethoxy)phenyl]methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[[2-(trifluoromethoxy)phenyl]methyl]-, hydrochloride (1:1)

• MDL： MFCD29913408
• Inchi： 1S/C8H8F3NO2.ClH/c9-8(10,11)14-7-4-2-1-3-6(7)5-13-12;/h1-4H,5,12H2;1H
• InChI Key： PYNVIDYIOUVQEV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC(F)(F)F)ON.Cl

Additional information on Hydroxylamine, O-[[2-(trifluoromethoxy)phenyl]methyl]-, hydrochloride (1:1)

Hydroxylamine, O-[[2-(trifluoromethoxy)phenyl]methyl]-, hydrochloride (1:1): An Overview of a Versatile Compound (CAS No. 854382-46-0)

Hydroxylamine, O-[[2-(trifluoromethoxy)phenyl]methyl]-, hydrochloride (1:1), with the CAS number 854382-46-0, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFMPM-HCl, is characterized by its distinct chemical structure, which includes a trifluoromethoxyphenyl group and a hydroxylamine moiety. The combination of these functional groups endows the compound with a range of interesting properties that make it a valuable candidate for various applications.

The chemical structure of TFMPM-HCl is particularly noteworthy due to its potential for modulating biological processes. The trifluoromethoxy group, known for its strong electron-withdrawing properties, can influence the compound's reactivity and stability. Meanwhile, the hydroxylamine moiety can participate in various chemical reactions, making TFMPM-HCl a promising candidate for the synthesis of more complex molecules. Recent studies have highlighted the importance of such functional groups in the development of novel drugs and therapeutic agents.

In the context of medicinal chemistry, TFMPM-HCl has been explored for its potential as an intermediate in the synthesis of pharmaceuticals. One notable application is in the development of drugs targeting neurological disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, making them valuable for treating conditions such as depression and anxiety. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of TFMPM-HCl exhibit potent activity against monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters.

Beyond its role in drug development, TFMPM-HCl has also been investigated for its use in chemical biology. The compound's ability to interact with specific biological targets makes it a useful tool for probing cellular processes. For example, researchers have used TFMPM-HCl to study protein-protein interactions and signal transduction pathways. These studies have provided insights into the mechanisms underlying various diseases and have opened new avenues for therapeutic intervention.

The synthesis of TFMPM-HCl involves several well-established chemical reactions. One common approach is to start with 2-trifluoromethoxybenzaldehyde and react it with hydroxylamine under appropriate conditions to form the desired product. The final step involves treating the intermediate with hydrochloric acid to generate the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale experiments and industrial production.

The physical and chemical properties of TFMPM-HCl are well-documented in the literature. The compound is typically obtained as a white crystalline solid with a melting point ranging from 160°C to 165°C. It is soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These properties make it easy to handle and purify using standard techniques such as recrystallization and chromatography.

In terms of safety and handling, TFMPM-HCl should be managed with care due to its potential reactivity with certain chemicals. It is recommended to store the compound in a cool, dry place away from strong oxidizing agents and direct sunlight. Proper personal protective equipment (PPE) should be worn when handling TFMPM-HCl, including gloves, goggles, and a lab coat.

Recent advancements in analytical techniques have also contributed to our understanding of TFMPM-HCl. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's purity and structure. These methods provide detailed information that is crucial for ensuring the quality and consistency of TFMPM-HCl in both research and commercial settings.

In conclusion, Hydroxylamine, O-[[2-(trifluoromethoxy)phenyl]methyl]-, hydrochloride (1:1) (CAS No. 854382-46-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile properties make it an attractive candidate for drug development, chemical biology research, and other applications. As ongoing research continues to uncover new insights into its behavior and applications, TFMPM-HCl is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.